Cas no 851412-45-8 (2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-cyclopentylacetamide)

• Product Name: 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-cyclopentylacetamide
• CAS No: 851412-45-8
• MF: C₂₂H₂₃BrN₂OS
• MW: 443.3998234272
• CID: 5815562
• PubChem ID: 4361067
• Update Time: 2025-05-23

2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[1-[(4-bromophenyl)methyl]-1H-indol-3-yl]thio]-N-cyclopentyl-
• 2-((1-(4-bromobenzyl)-1H-indol-3-yl)thio)-N-cyclopentylacetamide
• F0616-0181
• AKOS024587793
• 2-[1-[(4-bromophenyl)methyl]indol-3-yl]sulfanyl-N-cyclopentylacetamide
• 2-({1-[(4-bromophenyl)methyl]-1H-indol-3-yl}sulfanyl)-N-cyclopentylacetamide
• 851412-45-8
• 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-cyclopentylacetamide

• Inchi： 1S/C22H23BrN2OS/c23-17-11-9-16(10-12-17)13-25-14-21(19-7-3-4-8-20(19)25)27-15-22(26)24-18-5-1-2-6-18/h3-4,7-12,14,18H,1-2,5-6,13,15H2,(H,24,26)
• InChI Key： AZGXFESXDLNEPB-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)CSC1C2=C(N(CC3=CC=C(Br)C=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 442.07145g/mol
• Monoisotopic Mass: 442.07145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 659.5±50.0 °C(Predicted)
• pka: 14.75±0.20(Predicted)

Additional information on 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-cyclopentylacetamide

Compound CAS No 851412-45-8: A Comprehensive Overview

The compound with CAS No 851412-45-8, known as 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-cyclopentylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes an indole ring, a bromophenyl group, and a cyclopentyl substituent. The presence of these functional groups imparts unique chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-cyclopentylacetamide in drug discovery. Researchers have explored its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents. The indole moiety, in particular, has been associated with anti-inflammatory and anticancer activities, further underscoring its potential in pharmacological research.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield. This approach not only simplifies the synthesis but also aligns with the growing trend of sustainable chemistry practices. The bromophenyl group is introduced via a Friedel-Crafts alkylation reaction, while the cyclopentyl substituent is incorporated using a palladium-catalyzed coupling reaction.

The structural complexity of 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-cyclopentylacetamide makes it an attractive candidate for studying molecular recognition and self-assembling systems. Recent experiments have demonstrated its ability to form supramolecular assemblies under specific conditions, which could be exploited in the development of advanced materials such as stimuli-responsive polymers and nanomaterials.

From an analytical perspective, the compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm the molecular structure and purity, ensuring its reliability for further research and application. Additionally, computational studies using density functional theory (DFT) have provided insights into its electronic properties and reactivity patterns.

Looking ahead, the versatility of 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-cyclopentylacetamide suggests that it will continue to be a focal point in interdisciplinary research. Its potential applications span across drug development, material science, and chemical catalysis. As researchers delve deeper into its properties and functionalities, new opportunities for innovation are expected to emerge.